Cas no 2229275-01-6 (4,4-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylcyclohexan-1-amine
• CAS No: 2229275-01-6
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 6455292
• PubChem ID: 165641336
• Update Time: 2025-06-19

4,4-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylcyclohexan-1-amine
• 4,4-difluoro-1-[5-(2-methylcyclopropyl)furan-2-yl]cyclohexan-1-amine
• 2229275-01-6
• EN300-1968609

• Inchi： 1S/C14H19F2NO/c1-9-8-10(9)11-2-3-12(18-11)13(17)4-6-14(15,16)7-5-13/h2-3,9-10H,4-8,17H2,1H3
• InChI Key： BEQVVVCRJOCHGI-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=C(C3CC3C)O2)(CC1)N)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 4,4-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylcyclohexan-1-amine

4,4-Difluoro-1-(5-(2-Methylcyclopropyl)furan-2-yl)cyclohexan-1-Amine: A Comprehensive Overview

The compound 4,4-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)cyclohexan-1-amine is a highly specialized molecule with significant potential in the field of biopharmaceuticals. Its intricate structure combines elements of fluorinated compounds, furan derivatives, and cyclohexaneamines, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the importance of difluoro substitution in modulating pharmacokinetic properties. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces steric and electronic effects that can influence both metabolic stability and bioavailability. This structural feature is particularly relevant in the context of drug design, where fine-tuning molecular interactions is crucial for achieving desired therapeutic effects.

The furan moiety attached at the 5-position of the cyclohexane ring adds another layer of complexity to this compound. Furan derivatives are known for their potential as bioisosters in medicinal chemistry, offering unique pharmacophore features that can enhance receptor binding affinity. The substitution pattern on the furan ring—specifically the 2-methylcyclopropyl group—further diversifies its chemical profile, potentially contributing to selectivity and potency in biological systems.

Emerging research in natural product-inspired drug discovery has shown that compounds with similar structural motifs can exhibit promising activity against a variety of targets. For instance, cyclohexaneamines have been explored as scaffolds for central nervous system (CNS) drugs, while furan-containing molecules have demonstrated utility in antibiotic development. The combination of these elements in 4,4-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)cyclohexan-1-amine positions it as a versatile platform for exploring multiple therapeutic avenues.

From a synthetic perspective, the construction of this compound involves a multi-step synthesis strategy. Key steps include fluorination of the cyclohexane ring, furan coupling, and cyclopropyl group introduction. These transformations require careful control over reaction conditions to ensure stereochemical integrity and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the final product.

Preclinical studies of this compound have focused on its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Data obtained from in vitro assays and animal models suggest that it exhibits favorable oral bioavailability and target organ penetration. These findings align with the broader trends in drug development, where molecules with balanced pharmacokinetic profiles are highly desirable.

Another area of active research is the exploration of metabolic stability. The presence of fluorine atoms, which are known to be poor substrates for cytochrome P450 enzymes, contributes to the compound's low first-pass metabolism. This characteristic can reduce the likelihood of drug-drug interactions and enhance therapeutic efficacy.

Emerging insights from machine learning-driven drug discovery have also been applied to analyze the potential of this compound. Predictive models based on quantitative structure-activity relationships (QSAR) have provided valuable predictions regarding its binding affinity to various protein targets. These computational approaches complement traditional experimental methods and accelerate the pace of lead optimization.

Looking ahead, further research on 4,4-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)cyclohexan-1-amine is expected to focus on its clinical potential. Ongoing studies are investigating its activity against infectious disease pathogens and neurodegenerative disorders, leveraging its unique chemical features. Collaborative efforts between academic institutions and pharmaceutical companies will be critical in translating these findings into market-ready therapies.

In conclusion, 4,4-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)cyclohexan-1-amine represents a compelling case study in the intersection of chemical innovation and biomedical research. Its complex structure, combined with its promising pharmacological profile, positions it as a valuable tool for addressing unmet medical needs. As our understanding of its properties continues to evolve, so too will its potential applications in the ever-expanding field of biopharmaceuticals.